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Compound of Interest

Compound Name: Mordant Blue 18

Cat. No.: B12277993

Get Quote

Classification, Chemical Architecture, and Application Protocols

Executive Summary & Disambiguation
Chrome Fast Blue GR belongs to the class of hydroxyazo mordant dyes. In the context of

precision chemistry and histology, it is critical to distinguish between the specific trade name

and the functional chemical class, as nomenclature varies by manufacturer and era.

Primary Classification:C.I. Mordant Blue 18

Color Index Number: C.I. 18090[1]

Chemical Class: Monoazo (O,O'-dihydroxyazo metal-complex forming)[2]

CAS Number: 6844-73-1 (Sodium salt)[1][2]

Primary Application: Determination of metals (Al, Ga, Be) via fluorescence; histological

staining of nuclear material; textile dyeing (wool/silk) with chromium mordants.[2]

Note on Ambiguity: Researchers often confuse "Chrome Fast Blue GR" with C.I. Mordant Blue

13 (Eriochrome Blue SE) or C.I. Mordant Blue 9. While chemically similar (both are
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hydroxynaphthyl-azo-benzenesulfonic acid derivatives), Chrome Fast Blue GR specifically

refers to the N-acetylated derivative (Mordant Blue 18).[2]

Chemical Identity & Properties
Nomenclature and Synonyms
The suffix "GR" historically denotes a specific shade variance (German: Gelb-Rot, implying a

blue with greenish-yellow to reddish undertones, typically a "Navy" shade).[2]

Category Identifiers

C.I.[1][2][3][4][5][6][7][8][9][10][11][12] Generic

Name
C.I. Mordant Blue 18

C.I. Constitution No. 18090

CAS Registry No. 6844-73-1

Chemical Name
Sodium 4-acetamido-5-hydroxy-3-[(2-hydroxy-5-

chlorophenyl)azo]-2,7-naphthalenedisulfonate

Common Synonyms
Chrome Fast Blue 2R, Fast Blue GR, Acid

Chrome Blue GR, Tulachrome Fast Blue GR

Related Analogs
C.I.[1][2] Mordant Blue 13 (Eriochrome Blue

SE); C.I.[7] Mordant Blue 9

Molecular Architecture
The dye functions as a tridentate ligand. The azo group (

) links a substituted phenol ring to a naphthalene disulfonic acid ring.[2] The critical feature is
the O,O'-dihydroxy configuration (hydroxyl groups ortho to the azo linkage), which allows the
molecule to form stable chelate complexes ("lakes") with metal ions like

,

, and

.[2]
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Structural Synthesis Pathway
The synthesis involves the diazotization of 2-Amino-4-chlorophenol followed by coupling with

N-Acetyl-H-Acid (4-acetamido-5-hydroxynaphthalene-2,7-disulfonic acid).[2]

Chelation Mechanism

2-Amino-4-chlorophenol NaNO2 / HCl
(Diazotization) Diazonium Salt0-5°C

Alkaline Medium
(pH 8-9)N-Acetyl-H-Acid

(Coupling Component)

C.I. Mordant Blue 18
(Chrome Fast Blue GR)

Coupling Reaction

Metal-Dye Complex
(Lake Pigment) + Metal Ion

Cr(III) / Al(III)

Click to download full resolution via product page

Figure 1: Synthesis and metallization pathway of C.I. Mordant Blue 18. The final complexation

step is responsible for the 'fastness' and color shift.

Physicochemical Data Table
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Property Value / Description

Molecular Formula

Molecular Weight ~559.87 g/mol

Solubility
Soluble in water (Magenta solution); Slightly

soluble in ethanol.[1][2]

(Absorption)
~520–550 nm (pH dependent; shifts

bathochromically upon metal chelation)

Acid/Base Behavior
H2SO4 (conc): Dark Blue

Magenta (on dilution).NaOH: Bordeaux Red.[2]

Metal Sensitivity
High sensitivity to

(interferes with pure blue shade).

Experimental Applications & Protocols
Protocol A: Histological Staining (Nuclear/Myelin)
Chrome Fast Blue GR, like its analog Eriochrome Cyanine R, can be used for staining nuclear

chromatin and myelin sheaths when used with a ferric or chromic mordant.

Mechanism: The dye forms a cationic lake with Iron(III) or Chromium(III), which binds

electrostatically to the phosphate groups of nucleic acids (DNA/RNA) and lipoproteins in

myelin.[2]

Reagents:

Staining Solution: 0.2% Chrome Fast Blue GR in 0.5% aqueous

.

Mordant (differentiation): 10% Iron Alum (Ferric Ammonium Sulfate).[2]

Counterstain: Van Gieson’s picro-fuchsin (optional).[2]
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Workflow:

Deparaffinize tissue sections and hydrate to distilled water.[2]

Mordant in 10% Iron Alum for 10–20 minutes.

Rinse briefly in distilled water.

Stain in Chrome Fast Blue GR solution for 15–30 minutes at room temperature.

Differentiate in 2% Iron Alum until nuclei are blue/black and background is pale. Control this

step under a microscope.

Wash in running tap water for 5–10 minutes (bluing step).

Dehydrate, clear in xylene, and mount.

Result: Nuclei appear deep Navy Blue; Myelin appears Blue; Background is pale or

counterstained red.

Protocol B: Fluorometric Determination of Aluminum
Mordant Blue 18 exhibits fluorescence when complexed with Aluminum (

), making it a valuable reagent for trace metal analysis.[2]

Self-Validating Check:

Blank: The reagent blank (dye without metal) should exhibit minimal fluorescence.[2]

Shift: Upon adding

, the emission peak should appear sharply at ~590–610 nm (orange-red fluorescence).[2]

Step-by-Step:

Buffer Preparation: Acetate buffer (pH 4.5 – 5.0).[2]

Reagent:
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aqueous solution of Chrome Fast Blue GR.

Procedure:

Mix 1.0 mL of sample solution (containing Al) with 2.0 mL buffer.[2]

Add 1.0 mL dye solution.[2]

Heat at 60°C for 10 minutes (accelerates complex formation).[2]

Cool to room temperature.[2]

Measurement: Excitation

nm; Emission

nm.[2]

Mechanistic Signaling & Causality
The utility of Chrome Fast Blue GR relies on the Bathochromic Shift (Red Shift) and Chelate

Effect.[2]
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Figure 2: Physicochemical mechanism of action.[2] Chelation locks the azo structure, reducing

non-radiative decay (leading to fluorescence) and altering the HOMO-LUMO gap (leading to

color change).[2]

Safety & Handling (MSDS Summary)
Hazard: Azo dyes can degrade into aromatic amines. Handle as a potential

carcinogen/irritant.[2]

PPE: Nitrile gloves, lab coat, and dust mask (N95) are mandatory to prevent inhalation of

dye powder.

Disposal: Do not flush. Dispose of as hazardous chemical waste (heavy metal content if

mordanted).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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